2-[(4-ethoxybenzoyl)amino]benzamide

• IUPAC Name: 2-[(4-ethoxybenzoyl)amino]benzamide
• InChI: InChI=1S/C16H16N2O3/c1-2-21-12-9-7-11(8-10-12)16(20)18-14-6-4-3-5-13(14)15(17)19/h3-10H,2H2,1H3,(H2,17,19)(H,18,20)
• InChI Key: YFNJSCWKMMIVKW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)N
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

2-[(4-ethoxybenzoyl)amino]benzamide, also known as EBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. EBA is a benzamide derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for use in various research studies.

Mechanism of Action

The mechanism of action of 2-[(4-ethoxybenzoyl)amino]benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and division. This leads to the suppression of tumor growth and the induction of apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
2-[(4-ethoxybenzoyl)amino]benzamide has been shown to have a wide range of biochemical and physiological effects, including anti-inflammatory, anti-oxidant, and anti-tumor properties. It has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-ethoxybenzoyl)amino]benzamide in lab experiments is its relatively low toxicity compared to other anti-cancer drugs. However, it is important to note that 2-[(4-ethoxybenzoyl)amino]benzamide has not yet been extensively studied in clinical trials and its safety and efficacy in humans have not been established.

Future Directions

There are several future directions for research on 2-[(4-ethoxybenzoyl)amino]benzamide, including further studies on its mechanism of action, its potential use in combination with other anti-cancer drugs, and its potential applications in the treatment of other diseases such as neurodegenerative diseases and autoimmune disorders. Additionally, more research is needed to establish the safety and efficacy of 2-[(4-ethoxybenzoyl)amino]benzamide in humans.

Synthesis Methods

The synthesis of 2-[(4-ethoxybenzoyl)amino]benzamide involves several steps, starting with the reaction of 4-ethoxybenzoyl chloride with aniline to form 4-ethoxybenzamide. This is followed by the reaction of the resulting compound with 4-nitrobenzoyl chloride to produce 2-[(4-ethoxybenzoyl)amino]benzamide.

Scientific Research Applications

2-[(4-ethoxybenzoyl)amino]benzamide has been used in various scientific research studies, particularly in the field of cancer research. It has been shown to have anti-cancer properties and has been studied for its potential use in the treatment of various types of cancer, including breast cancer and leukemia.